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Compound of Interest

Compound Name: Lauroylcarnitine chloride

Cat. No.: B151927 Get Quote

Technical Support Center: Lauroyl-L-carnitine
chloride
This guide provides researchers, scientists, and drug development professionals with detailed

information on the solubility of Lauroyl-L-carnitine chloride in DMSO and water, along with

troubleshooting advice for common experimental challenges.

Solubility Data
The solubility of Lauroyl-L-carnitine chloride can vary between solvents and is influenced by

factors such as temperature and the purity of the solvent. The data below is a summary from

various sources.
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Solvent
Concentration
(mg/mL)

Molar
Equivalent
(mM)

Notes Source(s)

DMSO ≥ 10 mg/mL ≥ 26.11 mM --- [1][2]

30 mg/mL 78.96 mM
Sonication is

recommended.
[3]

50 mg/mL 131.59 mM

Ultrasonic

assistance may

be needed. Use

newly opened

DMSO as the

compound is

hygroscopic.

[4][5]

Water Slightly Soluble Not Specified

A 1% aqueous

solution has a pH

of 2.5.

[3][5][6]

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: My Lauroyl-L-carnitine chloride is not dissolving completely in DMSO. What should I do?

A1: If you are experiencing difficulty dissolving the compound, consider the following

troubleshooting steps:

Increase Temperature: Gently warm the solution (e.g., in a 37°C water bath) to increase

solubility.

Use Sonication: Sonication is frequently recommended to aid the dissolution of Lauroyl-L-

carnitine chloride in DMSO.[3]

Check Solvent Quality: The compound is hygroscopic.[5] DMSO readily absorbs moisture

from the air, which can significantly reduce its solvating power for certain compounds.

Always use fresh, anhydrous, or newly opened DMSO for the best results.[4][7]
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Vortexing: Ensure the solution is mixed thoroughly by vortexing for several minutes.

Q2: Why is the solubility in water listed as "slightly soluble"? Can I prepare an aqueous stock

solution?

A2: Lauroyl-L-carnitine chloride has limited solubility in aqueous solutions.[3][6] Preparing a

high-concentration stock solution directly in water or aqueous buffers is generally not

recommended. For biological experiments requiring an aqueous solution, it is standard practice

to first prepare a concentrated stock solution in an organic solvent like DMSO and then perform

a serial dilution into the aqueous experimental medium. Ensure the final concentration of the

organic solvent is low enough to not affect the biological system.

Q3: How should I prepare a stock solution in DMSO?

A3: Please refer to the detailed "Experimental Protocol: Preparation of a DMSO Stock Solution"

section below for a step-by-step guide.

Q4: I noticed some precipitation in my stock solution after storing it. Is it still usable?

A4: Precipitation can occur if the solution was stored at a low temperature where its solubility

limit was exceeded. You can try to redissolve the compound by gently warming the vial and

vortexing or sonicating it. If the precipitate fully redissolves and the solution is clear, it can

typically be used. To prevent this, consider preparing aliquots of your stock solution to avoid

repeated freeze-thaw cycles.[4]

Q5: What is the recommended storage condition for Lauroyl-L-carnitine chloride solutions?

A5: For long-term stability, stock solutions of Lauroyl-L-carnitine chloride in DMSO should be

stored under the following conditions:

-80°C: for up to 6 months.[4][7]

-20°C: for up to 1 month.[4][7]

Always store in tightly sealed vials to protect from moisture.
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Protocol: Preparation of a 10 mg/mL Stock Solution in
DMSO
This protocol provides a method for preparing a clear stock solution of Lauroyl-L-carnitine

chloride.

Materials:

Lauroyl-L-carnitine chloride powder

Anhydrous or newly opened DMSO

Sterile microcentrifuge tubes or vials

Calibrated scale

Pipettes

Vortex mixer

Sonicator (optional, but recommended)

Methodology:

Weighing: Accurately weigh the desired amount of Lauroyl-L-carnitine chloride powder in a

suitable vial. For example, to prepare 1 mL of a 10 mg/mL solution, weigh 10 mg of the

compound.

Solvent Addition: Add the calculated volume of DMSO to the vial. For a 10 mg/mL solution,

add 1 mL of DMSO.

Dissolution:

Cap the vial securely.

Vortex the mixture vigorously for 2-3 minutes.
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If the solid has not fully dissolved, place the vial in an ultrasonic water bath for 5-10

minutes.[3]

Visually inspect the solution against a light source to ensure no solid particles remain. The

solution should be clear.

Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to

minimize freeze-thaw cycles.[4]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[4][7]

Visual Troubleshooting Guide
The following workflow diagram provides a logical sequence of steps to troubleshoot solubility

issues with Lauroyl-L-carnitine chloride.
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Start: Compound
Insolubility Issue

Step 1: Verify Solvent Quality
Is the DMSO fresh/anhydrous?

Success: Compound Dissolved
Proceed with experiment.

Action: Use newly opened
anhydrous DMSO.

No

Step 2: Apply Mechanical Force
Has the solution been vortexed

thoroughly?

Yes
Action: Vortex vigorously

for 2-5 minutes.

No

Step 3: Use Sonication
Has sonication been applied?

Yes

Dissolved

Action: Sonicate in a
water bath for 10-15 min.

No

Step 4: Gentle Warming
Has the solution been warmed?

Yes

Dissolved
Action: Warm gently to 37°C.

Do not overheat.

No

Step 5: Re-evaluate Concentration
Is the target concentration too high?

Yes

Dissolved

Action: Prepare a more dilute
solution and re-attempt.

Yes

Issue Persists:
Consult manufacturer's technical support

or consider alternative solvent.

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for dissolving Lauroyl-L-carnitine chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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